2-Hydrazinyl-6-methoxybenzonitrile hydrochloride

• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.64 g/mol
• IUPAC Name: 2-hydrazinyl-6-methoxybenzonitrile;hydrochloride
• InChI: InChI=1S/C8H9N3O.ClH/c1-12-8-4-2-3-7(11-10)6(8)5-9;/h2-4,11H,10H2,1H3;1H
• InChI Key: MUMLFMJDQSQPJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C#N)NN.Cl

Description

2-Hydrazinyl-6-methoxybenzonitrile hydrochloride: is a chemical compound with the molecular formula C8H10ClN3O It is known for its unique structure, which includes a hydrazinyl group attached to a methoxybenzonitrile core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydrazinyl-6-methoxybenzonitrile hydrochloride typically involves the reaction of 2-chloro-6-methoxybenzonitrile with hydrazine hydrate under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is isolated as the hydrochloride salt by the addition of hydrochloric acid .

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-Hydrazinyl-6-methoxybenzonitrile hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The hydrazinyl group can be oxidized to form corresponding azo or azoxy compounds.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or sodium ethoxide.

Major Products Formed:

Oxidation: Azo or azoxy derivatives.

Reduction: Primary amines.

Substitution: Various substituted benzonitrile derivatives.

Scientific Research Applications

Chemistry: 2-Hydrazinyl-6-methoxybenzonitrile hydrochloride is used as an intermediate in the synthesis of various organic compounds. It serves as a building block for the preparation of heterocyclic compounds and other complex molecules .

Biology: In biological research, this compound is studied for its potential as an enzyme inhibitor. It has shown promise in inhibiting certain enzymes involved in metabolic pathways .

Medicine: The compound is being investigated for its potential therapeutic applications. It has shown activity against certain types of cancer cells and is being explored as a potential anticancer agent .

Industry: In the industrial sector, this compound is used in the production of dyes, pigments, and other specialty chemicals .

Mechanism of Action

The mechanism of action of 2-Hydrazinyl-6-methoxybenzonitrile hydrochloride involves its interaction with specific molecular targets. In biological systems, it can inhibit enzymes by binding to their active sites, thereby blocking their activity. The compound’s hydrazinyl group is believed to play a crucial role in its inhibitory effects. The exact molecular pathways involved are still under investigation, but preliminary studies suggest that it may interfere with key signaling pathways in cancer cells .

Comparison with Similar Compounds

• 2-Hydrazinyl-4-methoxybenzonitrile
• 2-Hydrazinyl-6-ethoxybenzonitrile
• 2-Hydrazinyl-6-methoxybenzamide

Uniqueness: 2-Hydrazinyl-6-methoxybenzonitrile hydrochloride is unique due to its specific substitution pattern and the presence of both hydrazinyl and methoxy groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications .